2-Amino-1-(2,4,5-trimethylphenyl)ethanone hydrochloride

• IUPAC Name: 2-amino-1-(2,4,5-trimethylphenyl)ethanone;hydrochloride
• InChI: InChI=1S/C11H15NO.ClH/c1-7-4-9(3)10(5-8(7)2)11(13)6-12;/h4-5H,6,12H2,1-3H3;1H
• InChI Key: VGLZNKFEMCXNTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)C(=O)CN)C.Cl
• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.70 g/mol

Description

2-Amino-1-(2,4,5-trimethylphenyl)ethanone hydrochloride, commonly referred to as 2-Amino-1-TMPE, is a chemical compound composed of a phenyl group, two amine groups, and a hydrochloride group. It is a colorless solid that is soluble in water and has a variety of uses in scientific research. Its properties make it a valuable tool for scientists to study the biochemical and physiological effects of various compounds.

Mechanism of Action

2-Amino-1-TMPE functions as an inhibitor of enzymes and proteins. It binds to active sites on enzymes and proteins, preventing them from catalyzing reactions. This inhibition can be used to study the structure and function of proteins and enzymes, as well as to study the effects of drugs on cellular processes.
Biochemical and Physiological Effects
2-Amino-1-TMPE has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes and proteins involved in the metabolism of carbohydrates, lipids, and proteins. It has also been found to inhibit the activity of enzymes and proteins involved in the production of energy, as well as to inhibit the activity of enzymes and proteins involved in the production of hormones and other signaling molecules.

Advantages and Limitations for Lab Experiments

2-Amino-1-TMPE has several advantages and limitations for laboratory experiments. One of the main advantages is that it is relatively easy to synthesize and is relatively stable. Additionally, it is relatively non-toxic and has a wide range of applications in scientific research. The main limitation is that it is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are a variety of potential future directions for the use of 2-Amino-1-TMPE in scientific research. One potential direction is to explore the use of 2-Amino-1-TMPE as an inhibitor of enzymes and proteins involved in the metabolism of carbohydrates, lipids, and proteins. Additionally, it could be used to study the effects of drugs on cellular processes and to study the effects of environmental stressors on organisms. Finally, it could be used to study the structure and function of proteins and enzymes, as well as to study the effects of drugs on cellular processes.

Synthesis Methods

2-Amino-1-TMPE is synthesized through a two-step process. The first step involves the reaction of 2,4,5-trimethylphenol with anhydrous hydrogen chloride in the presence of anhydrous potassium carbonate. This reaction yields 2-chloro-1-(2,4,5-trimethylphenyl)ethanone. The second step involves the reaction of the 2-chloro-1-(2,4,5-trimethylphenyl)ethanone with ammonia in the presence of anhydrous sodium acetate. This reaction yields 2-amino-1-(2,4,5-trimethylphenyl)ethanone hydrochloride.

Scientific Research Applications

2-Amino-1-TMPE is used in a wide range of scientific research applications. It has been used to study the biochemical and physiological effects of various compounds, as well as to study the structure and function of proteins and enzymes. It has also been used to study the effects of drugs on cellular processes and to study the effects of environmental stressors on organisms.